Cas no 1261617-98-4 (2'-Chloro-6'-(trifluoromethoxy)propiophenone)

• Product Name: 2'-Chloro-6'-(trifluoromethoxy)propiophenone
• CAS No: 1261617-98-4
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 4988096
• Update Time: 2025-06-08

2'-Chloro-6'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-6'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8ClF3O2/c1-2-7(15)9-6(11)4-3-5-8(9)16-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： SMEHTRLVTLXHOH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2'-Chloro-6'-(trifluoromethoxy)propiophenone

Professional Introduction to 2'-Chloro-6'-(trifluoromethoxy)propiophenone (CAS No. 1261617-98-4)

2'-Chloro-6'-(trifluoromethoxy)propiophenone, identified by its CAS number 1261617-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a chloro and trifluoromethoxy substituent on a propiophenone backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2'-Chloro-6'-(trifluoromethoxy)propiophenone contribute to its versatility in chemical reactions. The presence of the chloro group at the 2' position enhances its reactivity in nucleophilic substitution reactions, while the trifluoromethoxy group introduces electron-withdrawing effects that can influence the electronic properties of the molecule. These characteristics make it an attractive candidate for further functionalization, enabling the synthesis of more complex structures.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in 2'-Chloro-6'-(trifluoromethoxy)propiophenone aligns with this trend, as fluorine atoms are known to improve the pharmacokinetic profiles of drug candidates. This has led to extensive research into its potential applications in medicinal chemistry.

One of the most compelling aspects of 2'-Chloro-6'-(trifluoromethoxy)propiophenone is its role as a key intermediate in the synthesis of various therapeutic agents. For instance, it has been utilized in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify the propiophenone core allows for the creation of molecules with tailored biological activities, making it a cornerstone in drug discovery efforts.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. Researchers have leveraged its structural features to develop novel synthetic pathways, including cross-coupling reactions and palladium-catalyzed transformations. These methods have expanded the toolkit available to chemists, enabling more efficient and scalable synthesis of complex molecules.

Recent studies have highlighted the potential of 2'-Chloro-6'-(trifluoromethoxy)propiophenone in developing next-generation antibiotics. The combination of chloro and trifluoromethoxy groups provides a scaffold that can be modified to target bacterial enzymes essential for survival. This approach has shown promise in overcoming antibiotic resistance mechanisms, offering a new frontier in antimicrobial drug development.

In addition to its pharmaceutical applications, 2'-Chloro-6'-(trifluoromethoxy)propiophenone has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune its chemical structure allows for the optimization of these materials for specific applications.

The synthesis of 2'-Chloro-6'-(trifluoromethoxy)propiophenone itself is a testament to the advancements in synthetic methodologies. Modern techniques have enabled chemists to produce this compound with high yield and purity, facilitating its use in various research and industrial settings. The development of efficient synthetic routes has also contributed to reducing costs and environmental impact, aligning with sustainable chemistry principles.

The future prospects for 2'-Chloro-6'-(trifluoromethoxy)propiophenone are vast and multifaceted. As research continues to uncover new applications, this compound is poised to play an increasingly important role in both academic and industrial settings. Its versatility and reactivity ensure that it will remain a cornerstone of innovation in pharmaceuticals, materials science, and beyond.